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Compound of Interest

Compound Name: 3-Chloro-4-fluorocinnamic acid

CAS No.: 155814-22-5; 58537-11-4

Cat. No.: B2496286 Get Quote

Abstract
This technical guide provides an advanced safety and operational framework for 3-Chloro-4-
fluorocinnamic acid (CAS: 155814-22-5). Unlike generic Safety Data Sheets (SDS), this

document contextualizes the compound's physical and toxicological properties within the

workflow of pharmaceutical intermediate handling. It addresses the specific risks associated

with halogenated cinnamic acid derivatives—specifically metabolic stability implications and

acidity-driven tissue damage—and establishes a self-validating protocol for synthesis and

disposal.

Part 1: Chemical Identity & Purity Verification
The Foundation of Reproducibility

Before any experimental workflow begins, the identity of the starting material must be absolute.

Halogenated cinnamic acids often exhibit similar retention times in LC-MS; therefore,

orthogonal verification is required.
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Parameter Specification

Chemical Name 3-Chloro-4-fluorocinnamic acid

CAS Number 155814-22-5

Molecular Formula C₉H₆ClFO₂

Molecular Weight 200.59 g/mol

Physical State Solid (Crystalline Powder)

Color White to Off-white

Solubility
Soluble in DMSO, Methanol, Ethanol; Sparingly

soluble in water

Acidity (pKa)

~4.0 - 4.5 (Predicted; typically lower than non-

halogenated analogs due to electron-

withdrawing halogens)

Melting Point

Not explicitly standardized in literature; expect

range 160°C - 190°C (analogous to 3,4-difluoro

derivatives).[1][2] Experimental verification

required.

Identity Verification Workflow (DOT Visualization)
Figure 1: Orthogonal Analytical Workflow for Purity Confirmation
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Caption: Workflow ensures exclusion of cis-isomers and regioisomers (e.g., 4-chloro-3-fluoro)

prior to usage.
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Part 2: Hazard Profiling & Risk Assessment
Beyond the GHS Codes

While standard SDSs classify this compound as an Irritant, the presence of the fluorine and

chlorine atoms on the aromatic ring increases its lipophilicity compared to unsubstituted

cinnamic acid. This enhances skin permeability, potentially accelerating systemic absorption.

GHS Classification & Real-World Implications
GHS Code Classification Operational Implication

H302 Harmful if swallowed

High Risk: Do not treat as a

benign organic acid.

Halogenated aromatics can

exhibit nephrotoxicity.

H315 Causes skin irritation

Mechanism: Acidic hydrolysis

of skin proteins. Delayed burns

are possible if powder is

trapped under rings or

watchbands.

H319 Causes serious eye irritation

Critical: Micro-crystalline dust

can mechanically abrade the

cornea before chemical

irritation begins.

H335 May cause respiratory irritation

Control: Use of a fume hood is

non-negotiable during

weighing to prevent mucosal

inflammation.
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Safety Critical Note: Some supplier databases flag related fluorinated cinnamic acids as H301

(Toxic if swallowed). Until specific LD50 data is generated for your batch, adopt the "Danger"

(Toxic) protocol rather than the "Warning" (Harmful) protocol.

Part 3: Handling, Storage, & Stability
The "Keep it Pure / Keep Me Safe" Protocol

Storage Architecture
Temperature: Store at 2-8°C. While stable at room temperature, cooling retards potential

decarboxylation over long-term storage.

Atmosphere: Keep under inert gas (Argon/Nitrogen) if possible.

Container: Amber glass to prevent UV-induced trans-to-cis photo-isomerization.

Operational Handling Protocol
Objective: Weigh 500mg for a coupling reaction without exposure.

PPE Setup: Nitrile gloves (double-gloved recommended, 0.11mm min thickness), lab coat,

safety glasses with side shields. Latex is insufficient for halogenated aromatics.

Static Control: Use an anti-static gun on the weighing boat. Cinnamic acid derivatives are

prone to static charge, causing "flying powder" hazards.

Transfer: Use a chemically resistant spatula (stainless steel or PTFE). Do not use nickel

spatulas (potential corrosion/contamination).

Dissolution: Dissolve immediately in the reaction solvent (e.g., DMF, DCM) within the hood to

lock down the dust hazard.
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Safe Handling Decision Logic (DOT Visualization)
Figure 2: Operational Decision Tree for Handling & Exposure Control

Start Handling

Task Type?

Weighing Solid Liquid Transfer

Fume Hood ON
Sash <18 inches
Anti-static Gun

Luer-Lock Syringes
Double Nitrile Gloves

Spill Occurs?

Do NOT Sweep
Use Wet Wipe/HEPA Vac

Powder

Absorb with Vermiculite
Neutralize (Bicarb)

Liquid

Click to download full resolution via product page

Caption: Logic flow for mitigating dust inhalation and dermal absorption risks during routine

handling.

Part 4: Emergency Response & Disposal
Self-Validating Safety Systems
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First Aid Mechanisms
Eye Contact: Flush for 15 minutes. Validation: Use pH paper on the tear duct fluid after

flushing. Continue irrigation until pH is neutral (7.0).

Skin Contact: Wash with soap and water.[3] Do not use alcohol (ethanol/methanol), as this

increases the solubility of the compound and drives it deeper into the dermis.

Spill Management (The "Neutralization Check" Protocol)
In the event of a powder spill (>1g):

Isolate: Evacuate the immediate area (3-meter radius).

Wet: Gently mist the powder with water (to prevent dust) or cover with wet paper towels.

Neutralize: Apply Sodium Bicarbonate (NaHCO₃) solution.

Validate: Test the slurry with pH paper. It must read pH 6-8 before collection.

Collect: Scoop into a hazardous waste container labeled "Halogenated Organic Solids."

Disposal Considerations
Do not mix with strong oxidizers (e.g., Nitric Acid) in the waste stream.

Incineration: Must be performed at a facility equipped with scrubbers. Burning

chlorinated/fluorinated compounds releases HCl and HF gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluorocinnamic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2496286#safety-data-sheet-sds-for-3-chloro-4-
fluorocinnamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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